Rivenprost
Rivenprost
Prostaglandin E2 activates four distinct G protein-coupled receptors, EP1-4. Rivenprost is a potent and selective agonist for the EP4 receptor (Ki = 0.7, 56, 620, and >10,000 nM for EP4, EP3, EP2, and EP1, respectively). It has been used to promote EP4-mediated bone formation, prevent bone loss related to osteoporosis, drive osteoblast differentiation, and stabilize bone implants. Rivenprost has also been used to support wound healing.
Brand Name:
Vulcanchem
CAS No.:
256382-08-8
VCID:
VC0157803
InChI:
InChI=1S/C24H34O6S/c1-29-16-18-6-3-5-17(13-18)14-19(25)8-9-20-21(23(27)15-22(20)26)10-12-31-11-4-7-24(28)30-2/h3,5-6,8-9,13,19-22,25-26H,4,7,10-12,14-16H2,1-2H3/b9-8+/t19-,20-,21-,22-/m1/s1
SMILES:
COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2CCSCCCC(=O)OC)O)O
Molecular Formula:
C24H34O6S
Molecular Weight:
450.6 g/mol
Rivenprost
CAS No.: 256382-08-8
Reference Standards
VCID: VC0157803
Molecular Formula: C24H34O6S
Molecular Weight: 450.6 g/mol
| CAS No. | 256382-08-8 |
|---|---|
| Product Name | Rivenprost |
| Molecular Formula | C24H34O6S |
| Molecular Weight | 450.6 g/mol |
| IUPAC Name | methyl 4-[2-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-[3-(methoxymethyl)phenyl]but-1-enyl]-5-oxocyclopentyl]ethylsulfanyl]butanoate |
| Standard InChI | InChI=1S/C24H34O6S/c1-29-16-18-6-3-5-17(13-18)14-19(25)8-9-20-21(23(27)15-22(20)26)10-12-31-11-4-7-24(28)30-2/h3,5-6,8-9,13,19-22,25-26H,4,7,10-12,14-16H2,1-2H3/b9-8+/t19-,20-,21-,22-/m1/s1 |
| Standard InChIKey | FBQUXLIJKPWCAO-AZIFJQEOSA-N |
| Isomeric SMILES | COCC1=CC=CC(=C1)C[C@@H](/C=C/[C@H]2[C@@H](CC(=O)[C@@H]2CCSCCCC(=O)OC)O)O |
| SMILES | COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2CCSCCCC(=O)OC)O)O |
| Canonical SMILES | COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2CCSCCCC(=O)OC)O)O |
| Description | Prostaglandin E2 activates four distinct G protein-coupled receptors, EP1-4. Rivenprost is a potent and selective agonist for the EP4 receptor (Ki = 0.7, 56, 620, and >10,000 nM for EP4, EP3, EP2, and EP1, respectively). It has been used to promote EP4-mediated bone formation, prevent bone loss related to osteoporosis, drive osteoblast differentiation, and stabilize bone implants. Rivenprost has also been used to support wound healing. |
| Synonyms | AE1 734 AE1-734 methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-(3S)-3-hydroxy-4-(m-methoxymethylphenyl)-1-butenyl)-5-oxocyclopentyl)-5-thiaheptanoate ONO-4819 ONO-AE1-734 ONO4819 |
| Reference | 1.Yoshida, K.,Oida, H.,Kobayashi, T., et al. Stimulation of bone formation and prevention of bone loss by prostaglandin E EP4 receptor activation. Proceedings of the National Academy of Sciences of the United States of America 99(7), 4580-4585 (2002). |
| PubChem Compound | 9803828 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume